Cas no 167886-75-1 (3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)
3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-DIMETHOXYPHENYL)-3-(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)PROPANOIC ACID
- 3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
- 2H-Isoindole-2-propanoic acid, β-(3,4-dimethoxyphenyl)-1,3-dihydro-1-oxo-
-
- Inchi: 1S/C19H19NO5/c1-24-16-8-7-12(9-17(16)25-2)15(10-18(21)22)20-11-13-5-3-4-6-14(13)19(20)23/h3-9,15H,10-11H2,1-2H3,(H,21,22)
- InChI Key: LGAZLBWJAFUDST-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OC)=C(OC)C=1)(N1CC2C=CC=CC=2C1=O)CC(=O)O
3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1653424-1mg |
3-(3,4-Dimethoxyphenyl)-3-(1-oxoisoindolin-2-yl)propanoic acid |
167886-75-1 | 98% | 1mg |
¥436 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1653424-5mg |
3-(3,4-Dimethoxyphenyl)-3-(1-oxoisoindolin-2-yl)propanoic acid |
167886-75-1 | 98% | 5mg |
¥582 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1653424-10mg |
3-(3,4-Dimethoxyphenyl)-3-(1-oxoisoindolin-2-yl)propanoic acid |
167886-75-1 | 98% | 10mg |
¥809 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1653424-50mg |
3-(3,4-Dimethoxyphenyl)-3-(1-oxoisoindolin-2-yl)propanoic acid |
167886-75-1 | 98% | 50mg |
¥1401 | 2023-04-10 | |
| Key Organics Ltd | 7R-0616-1MG |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 7R-0616-5MG |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 7R-0616-10MG |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 7R-0616-0.5G |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 7R-0616-1G |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 7R-0616-5G |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid |
167886-75-1 | >90% | 5g |
£3080.00 | 2023-09-08 |
3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 167886-75-1)
3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 167886-75-1) is a synthetic organic compound with a unique structural framework, combining a dimethoxyphenyl moiety and an isoindolinone core. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development, particularly in targeting enzyme inhibition and modulating cellular pathways. Its molecular formula, C19H19NO5, reflects a balanced hydrophobicity and polarity, making it a versatile candidate for medicinal chemistry studies.
In recent years, the demand for isoindolinone derivatives has surged, driven by their role in designing small-molecule therapeutics. Researchers are particularly interested in the 3,4-dimethoxyphenyl group, which is known to enhance bioavailability and metabolic stability. The compound’s propanoic acid tail further contributes to its solubility and interaction with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. These attributes align with current trends in precision medicine and personalized drug design, where molecular specificity is paramount.
The synthesis of 3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Its CAS No. 167886-75-1 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Notably, the compound’s structural analogs have been explored for their anti-inflammatory and neuroprotective properties, resonating with growing public interest in neurodegenerative disease research and aging-related therapeutics.
From an industrial perspective, this compound is often utilized as a building block for more complex molecules. Its scalable synthesis and high purity make it suitable for high-throughput screening (HTS) in drug discovery. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable pharmaceutical manufacturing. Questions frequently searched in relation to this compound include: "What are the biological targets of isoindolinone derivatives?" and "How does the dimethoxyphenyl group affect drug metabolism?"—topics that underscore its relevance in modern pharmacology.
In summary, 3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid represents a promising scaffold in medicinal chemistry. Its dual functionality—combining a lipophilic aromatic system with a polar carboxylic acid—enables diverse interactions with biological systems. As research continues to explore its structure-activity relationships (SAR), this compound is poised to play a pivotal role in the development of next-generation therapeutics, particularly in areas like oncology and central nervous system (CNS) disorders.
167886-75-1 (3-(3,4-dimethoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)